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Compound of Interest

Compound Name:
3,2'-Dihydroxy-4,4'-

dimethoxychalcone

Cat. No.: B3028655 Get Quote

CAS Number: 2567-65-9

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone (CAS 2567-

65-9) is limited in publicly available scientific literature. This guide provides a comprehensive

overview based on the established chemical properties of the chalcone scaffold and detailed

experimental findings for structurally similar dihydroxy-dimethoxy chalcone analogues. The

presented data and methodologies should be considered as a predictive reference for initiating

research on the title compound.

Introduction
Chalcones are a class of organic compounds belonging to the flavonoid family, characterized

by an open-chain α,β-unsaturated ketone core that connects two aromatic rings. This structural

motif imparts a wide array of biological activities, making chalcones a subject of intense

research in medicinal chemistry. 3,2'-Dihydroxy-4,4'-dimethoxychalcone, with its specific

substitution pattern of hydroxyl and methoxy groups, is a promising candidate for investigation

in various therapeutic areas, including oncology, inflammation, and infectious diseases. The

electronic and steric properties conferred by these substituents are expected to modulate its

interaction with biological targets.
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Physicochemical Properties
While specific experimental data for the title compound is not readily available, the following

properties can be predicted based on its structure and data from similar chalcones.

Property Value Source

CAS Number 2567-65-9 ChemNorm[1]

Molecular Formula C₁₇H₁₆O₅ ChemNorm[1]

Molecular Weight 300.31 g/mol ChemNorm[1]

Appearance Expected to be a powder ChemNorm[1]

Purity
Typically available at 95-98%

(HPLC)
ChemNorm[1]

Storage Conditions
-20°C, sealed, in a ventilated,

dry environment
ChemNorm[1]

Synthesis
The primary method for synthesizing chalcones is the Claisen-Schmidt condensation, a base-

catalyzed reaction between a substituted acetophenone and a substituted benzaldehyde. For

the synthesis of 3,2'-Dihydroxy-4,4'-dimethoxychalcone, the logical precursors would be 2-

hydroxy-4-methoxyacetophenone and 3-hydroxy-4-methoxybenzaldehyde.

General Experimental Protocol: Claisen-Schmidt
Condensation
This protocol is a generalized procedure and may require optimization for the specific synthesis

of 3,2'-Dihydroxy-4,4'-dimethoxychalcone.

Preparation of Reactants: Dissolve equimolar amounts of 2-hydroxy-4-

methoxyacetophenone and 3-hydroxy-4-methoxybenzaldehyde in a suitable solvent such as

ethanol or methanol.
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Catalyst Addition: To the stirred solution, slowly add a catalytic amount of a strong base,

such as a 50% aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide

(KOH).

Reaction: Stir the reaction mixture at room temperature for a period of 24-48 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, pour the reaction mixture into a beaker of crushed ice and acidify

with a dilute acid (e.g., 10% HCl) to precipitate the product.

Isolation and Purification: Collect the crude product by vacuum filtration and wash with cold

water. The product can be further purified by recrystallization from a suitable solvent like

ethanol to yield the pure chalcone.

A solvent-free "grinding" technique has also been reported for the synthesis of other dihydroxy-

dimethoxy chalcones, offering a greener and potentially higher-yield alternative. This involves

grinding the reactants with solid NaOH in a mortar and pestle.

Biological Activities and Quantitative Data (Based
on Analogues)
Due to the lack of specific data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone, this section

summarizes the biological activities and quantitative data of structurally related chalcones.

These findings provide a strong rationale for investigating similar activities in the title

compound.

Anticancer Activity
Structurally similar chalcones have demonstrated significant cytotoxic effects against various

cancer cell lines.
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Compound Cell Line IC₅₀ (µM)

2,4-Dihydroxy-3′-methoxy-4′-

ethoxychalcone
U266 (Multiple Myeloma) 15.02

MM.1S (Multiple Myeloma) 18.36

RPMI8226 (Multiple Myeloma) 25.97

2′,4-Dihydroxy-4′,6′-dimethoxy-

chalcone
MCF-7 (Breast Cancer) 52.5

MDA-MB-231 (Breast Cancer) 66.4

Anti-inflammatory Activity
The anti-inflammatory potential of chalcone derivatives is often assessed by their ability to

inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages. For

instance, 2′-hydroxy-3,6′-dimethoxychalcone has been shown to significantly inhibit NO

production in RAW 264.7 cells. At a concentration of 10 µM, it inhibited NO production by

approximately 72.58% compared to the LPS-only control.

Effects on Melanogenesis
Certain di-methoxylated chalcones have been found to inhibit melanogenesis. For example, 2′-

hydroxy-3,6′-dimethoxychalcone reduced melanin content and intracellular tyrosinase activity in

α-MSH-stimulated B16F10 cells. At a concentration of 5 µM, this compound reduced the

expression of key melanogenic enzymes tyrosinase, TRP-1, and TRP-2 by approximately

36.26%, 26.36%, and 46.50%, respectively.

Signaling Pathways (Based on Analogues)
The biological effects of dimethoxy-chalcone derivatives are mediated through various

signaling pathways. The following diagrams illustrate pathways identified for structurally similar

compounds, which are plausible targets for 3,2'-Dihydroxy-4,4'-dimethoxychalcone.
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Caption: PI3K/Akt/mTOR signaling pathway inhibition by a dimethoxy chalcone analogue.
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Caption: Inhibition of the NF-κB inflammatory pathway by a dimethoxy chalcone analogue.

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the evaluation of

chalcones, based on studies of similar compounds.

Cell Viability (MTT) Assay
This assay is used to assess the cytotoxic effects of the compound on cancer cell lines.

Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and

incubate for 24 hours.
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Compound Treatment: Treat the cells with various concentrations of the chalcone derivative

(e.g., 0.1 to 100 µM) and incubate for 24, 48, or 72 hours. Include a vehicle control (e.g.,

DMSO).

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value.

Western Blot Analysis
This technique is used to detect and quantify the expression of specific proteins involved in

signaling pathways.

Cell Lysis: Treat cells with the chalcone for the desired time, then lyse them in RIPA buffer

containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA or

Bradford assay.

Gel Electrophoresis: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE

gel.

Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-

buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against the

proteins of interest (e.g., Akt, mTOR, NF-κB, β-actin) overnight at 4°C.
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Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Cell Treatment with Chalcone Cell Lysis Protein Quantification SDS-PAGE Protein Transfer to Membrane Blocking Primary Antibody Incubation Secondary Antibody Incubation Detection (ECL)

Click to download full resolution via product page

Caption: A standard workflow for Western Blot analysis.

Conclusion
While direct experimental data on 3,2'-Dihydroxy-4,4'-dimethoxychalcone is currently

sparse, the extensive research on structurally related chalcones provides a solid foundation for

predicting its potential as a bioactive molecule. The presence of both hydroxyl and methoxy

groups suggests a compound with significant potential for anticancer and anti-inflammatory

activities, likely mediated through key cellular signaling pathways such as PI3K/Akt/mTOR and

NF-κB. The experimental protocols and data presented in this guide offer a valuable starting

point for researchers and drug development professionals to initiate a thorough investigation of

this promising chalcone derivative. Further studies are warranted to elucidate its specific

biological activities and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3,2'-Dihydroxy-4,4'-
dimethoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028655#3-2-dihydroxy-4-4-dimethoxychalcone-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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